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Compound of Interest

Compound Name:
2-Hexanamido-5-hydroxybenzoic

acid

CAS No.: 1015856-35-5

Cat. No.: B1440306

Get Quote

Executive Summary & Chemical Context
2-Hexanamido-5-hydroxybenzoic acid is a bifunctional pharmaceutical intermediate

combining a lipophilic hexanoyl tail with a polar, hydrogen-bonding salicylate core.[1] Unlike its

parent compound, 5-hydroxyanthranilic acid (5-HAA), the N-acylation at the 2-position

drastically alters the crystal packing landscape by removing the primary amine donor and

introducing a flexible alkyl chain.[1]

This guide provides the framework for determining and analyzing its crystal structure, focusing

on the competition between the intramolecular resonance-assisted hydrogen bond (RAHB) and

intermolecular hydrophobic sorting.[1]

Chemical Identity[1][2][3][4][5][6][7]
IUPAC Name: 5-hydroxy-2-(hexanoylamino)benzoic acid[1]

CAS Number:
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Molecular Formula: C₁₃H₁₇NO₄[2]

Key Motifs:

Donor/Acceptor Core: Carboxylic acid (COOH) + Phenol (OH) + Amide (NH-CO).[1]

Lipophilic Tail:

alkyl chain.[1]

Structural Prediction & Hypothesis Generation
Before experimental diffraction, we must establish a structural hypothesis to guide data

reduction and refinement.[1]

The "S(6)" Conformational Lock
In N-acylanthranilic acids, the amide proton forms a strong intramolecular hydrogen bond with

the carbonyl oxygen of the carboxylic acid.[1] This forms a pseudo-six-membered ring, denoted

as an S(6) motif in graph-set notation.[1]

Effect: This locks the phenyl ring and the amide group into a coplanar conformation (

torsion angle).[1]

Causality: This reduces the conformational degrees of freedom, likely forcing the hexanoyl

chain to extend perpendicular or oblique to the aromatic plane to minimize steric clash.[1]

Predicted Packing Motifs
The crystal lattice will likely be driven by two competing forces:

Polar Sheets: The carboxylic acid groups will form centrosymmetric dimers (

motif), while the 5-hydroxyl group will act as a lateral bridge between dimers.[1]

Hydrophobic Layers: The hexyl chains will aggregate to form non-polar regions, likely

resulting in a layered (lamellar) structure similar to lipid-drug conjugates.[1]
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Experimental Protocol: Structure Determination
This workflow ensures high-redundancy data collection suitable for detecting subtle alkyl chain

disorder.[1]

Crystallization Screening Matrix
To obtain single crystals suitable for SC-XRD (Single Crystal X-Ray Diffraction), use a vapor

diffusion or slow evaporation approach.[1]

Solvent System Polarity Index Target Interaction
Expected
Morphology

Ethanol/Water (80:20) High
H-bond network

dominance
Prisms/Blocks

Acetonitrile Medium Dipole alignment Needles

Toluene/THF Low
Alkyl chain

interdigitation
Plates (Layered)

Data Collection Strategy (SC-XRD)
Temperature: Collect at 100 K (cryogenic).

Reasoning: Alkyl chains (

) often exhibit high thermal motion or disorder at room temperature.[1] Cooling freezes
these conformations, allowing for precise anisotropic refinement.[1]

Resolution: Aim for

or better (

for Mo source).

Redundancy: >4.0 to ensure accurate intensity statistics for weak high-angle reflections.

Structure Solution Workflow
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Phase 1: Data Reduction

Phase 2: Phasing & Refinement Phase 3: Critical Checks

Raw Diffraction Frames

Unit Cell Indexing
(Check for Twinning)

Integration & Scaling
(SADABS/CrysAlis)

Structure Solution
(Intrinsic Phasing/SHELT)

Initial Model Building
(Assign C, N, O)

Least-Squares Refinement
(SHELXL)

Locate H-atoms
(Difference Fourier Map)

Model Alkyl Disorder
(Split positions if needed)

Iterate

Final CIF Generation
(CheckCIF Validation)

Click to download full resolution via product page

Figure 1: Step-by-step workflow for solving the crystal structure of flexible organic small

molecules.

Structural Analysis Core
Once the structure is solved, the analysis must focus on these three specific areas to validate

the "2-Hexanamido" and "5-hydroxy" influence.
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The Intramolecular Geometry (The "Lock")
Verify the planarity of the amide-benzoic acid system.[1]

Metric: Measure the torsion angle

.

Expectation:

.

Significance: If

, the intramolecular H-bond is weakened, possibly due to steric packing forces from the hexyl
chain.[1]

Hydrogen Bonding Network (Graph Set Analysis)
The 5-hydroxy group introduces a secondary donor.[1] We expect a 2D sheet structure.

Primary Motif (

): Carboxylic acid dimer.[1][3]

Secondary Motif (

): The 5-OH group likely donates to the amide carbonyl of a neighboring molecule or the
phenolic oxygen of another.[1]

Visualization: Plot the H-bond network omitting the alkyl chains to visualize the polar "spine"

of the crystal.

Alkyl Chain Packing (The "Zipper")
Analyze the packing of the hexanoyl chains.

Interdigitation: Do the chains from opposing layers interlock (interdigitated) or abut (bilayer)?

Metric: Calculate the Packing Coefficient (
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).[1] For stable drug-like molecules,

should be

.[1] Lower values indicate voids and potential instability (hygroscopicity).[1]

Quantitative Data Summary Template
Use the following table structure to report the final crystallographic data.

Parameter Symbol
Typical Value
(Monoclinic)*

Description

Crystal System - Monoclinic / Triclinic

Low symmetry

expected due to alkyl

chain.[1]

Space Group or Centrosymmetric
Preferred for achiral

acid dimers.[1]

Unit Cell Vol
Estimate for Z=4 (

).[1]

Density

Typical for

amidobenzoic acids.

[1]

R-Factor (5%)
Indicator of model

quality.[1][3]

Goodness of Fit Variance of the fit.[1]

*Note: Values are estimates based on structural analogs (e.g., 5-acetamido-2-hydroxybenzoic

acid).[1]

References
PubChem. (2025).[1][4][5] Compound Summary: 5-Hydroxyanthranilic acid (Parent Scaffold).

[1] National Library of Medicine.[1] Retrieved October 26, 2025, from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC4459298/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dihydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyanthranilic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bernstein, J., Davis, R. E., Shimoni, L., & Chang, N. L. (1995).[1] Graph Set Analysis of

Hydrogen-Bond Patterns in Organic Crystals. Angewandte Chemie International Edition.

(Fundamental methodology for H-bond analysis).

Montis, R., & Hursthouse, M. B. (2012).[1][3] 4-Acetamido-2-hydroxybenzoic acid.[1] Acta

Crystallographica Section E. (Analogous structure for packing comparison).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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